Cas no 2138099-68-8 (5-cyclobutyl-1-propyl-1H-pyrazole-3-carboxylic acid)

• Product Name: 5-cyclobutyl-1-propyl-1H-pyrazole-3-carboxylic acid
• CAS No: 2138099-68-8
• MF: C₁₁H₁₆N₂O₂
• MW: 208.256942749023
• CID: 6101964
• PubChem ID: 165843252
• Update Time: 2025-10-10

5-cyclobutyl-1-propyl-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2138099-68-8
• EN300-1154406
• 5-cyclobutyl-1-propyl-1H-pyrazole-3-carboxylic acid

• Inchi： 1S/C11H16N2O2/c1-2-6-13-10(8-4-3-5-8)7-9(12-13)11(14)15/h7-8H,2-6H2,1H3,(H,14,15)
• InChI Key： IEZCKQMHJNZYLV-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C2CCC2)N(CCC)N=1)=O

Computed Properties

• Exact Mass: 208.121177757g/mol
• Monoisotopic Mass: 208.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 55.1Ų

Additional information on 5-cyclobutyl-1-propyl-1H-pyrazole-3-carboxylic acid

Introduction to 5-cyclobutyl-1-propyl-1H-pyrazole-3-carboxylic acid (CAS No. 2138099-68-8)

5-cyclobutyl-1-propyl-1H-pyrazole-3-carboxylic acid, with the CAS number 2138099-68-8, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This compound belongs to the pyrazole class, which is well-known for its broad spectrum of pharmacological applications, including anti-inflammatory, antimicrobial, and anticancer effects. The presence of a cyclobutyl group and a propyl side chain in its molecular structure contributes to its distinct chemical characteristics, making it a valuable scaffold for drug discovery and development.

The structural framework of 5-cyclobutyl-1-propyl-1H-pyrazole-3-carboxylic acid consists of a six-membered aromatic ring system containing two nitrogen atoms, which is typical for pyrazole derivatives. The cyclobutyl substituent at the 5-position introduces steric hindrance and electronic effects that can modulate the compound's reactivity and interaction with biological targets. Meanwhile, the propyl group at the 1-position adds another layer of complexity, influencing both the compound's solubility and its ability to cross biological membranes. These structural features make it an intriguing candidate for further investigation in medicinal chemistry.

In recent years, there has been growing interest in developing novel pyrazole-based compounds for therapeutic applications. Pyrazoles have shown promise in various preclinical studies due to their ability to inhibit key enzymes and receptors involved in disease pathways. For instance, derivatives of pyrazole have been explored as potential inhibitors of Janus kinases (JAKs), which play a crucial role in inflammatory responses. The 5-cyclobutyl-1-propyl-1H-pyrazole-3-carboxylic acid structure may offer improved binding affinity and selectivity compared to simpler pyrazole derivatives, making it a promising candidate for further optimization.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug development. The cyclobutyl group can enhance metabolic stability, while the propyl chain can improve pharmacokinetic properties such as bioavailability and tissue distribution. Additionally, the carboxylic acid functionality at the 3-position provides a site for further chemical modification, allowing researchers to fine-tune the compound's properties for specific therapeutic targets. These attributes make 5-cyclobutyl-1-propyl-1H-pyrazole-3-carboxylic acid an attractive candidate for Structure-Based Drug Design (SBDD) approaches.

Recent studies have highlighted the importance of heterocyclic compounds in addressing unmet medical needs. Pyrazoles, in particular, have been extensively studied for their role in modulating biological pathways associated with neurological disorders, cancer, and infectious diseases. The 5-cyclobutyl-1-propyl-1H-pyrazole-3-carboxylic acid derivative represents a novel addition to this class of compounds, with potential applications that span multiple therapeutic areas. Its unique structural features suggest that it may exhibit distinct mechanisms of action compared to existing drugs, offering new opportunities for therapeutic intervention.

The synthesis of 5-cyclobutyl-1-propyl-1H-pyrazole-3-carboxylic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include cyclization reactions followed by functional group transformations to introduce the cyclobutyl and propyl substituents. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to conduct extensive biological evaluations. The compound's synthesis also highlights the intersection of organic chemistry and medicinal chemistry, where structural innovation drives functional improvement.

Beyond its potential therapeutic applications, 5-cyclobutyl-1-propyl-1H-pyrazole-3-carboxylic acid has also been explored for its chemical versatility. Researchers have investigated its reactivity in various chemical transformations, including esterification, amidation, and coupling reactions, which could expand its utility as a building block for more complex molecules. The carboxylic acid moiety serves as a versatile handle for further derivatization, allowing chemists to explore new chemical space and discover novel analogs with enhanced properties.

The pharmacological profile of 5-cyclobutyl-1-propyl-1H-pyrazole-3-carboxylic acid is still under active investigation, but preliminary studies suggest promising activities in several disease models. For example, in vitro assays have demonstrated inhibitory effects on enzymes such as COX (cyclooxygenase) and LOX (lipoxygenase), which are involved in pain and inflammation pathways. Additionally, cell-based assays have shown potential anticancer activity by interfering with key signaling pathways in tumor cells. These findings underscore the compound's therapeutic potential and justify further preclinical development.

The development of 5-cyclobutyl-1-propyl-1H-pyrazole-3-carboxylic acid into a clinical candidate involves rigorous testing across multiple stages, including pharmacokinetic studies, toxicity assessments, and formulation development. Collaborative efforts between chemists, biologists, and clinicians are essential to translate laboratory findings into viable therapeutics. The compound's unique structural features provide opportunities for optimizing drug-like properties such as solubility, permeability, and metabolic stability—critical factors that determine clinical success.

In conclusion,5-cyclobutil -prop yl -py az ole -car box y lic ac id (CAS No .2138099 -68 -8 ) is a prom ising compo und with poten tial therapeut ic app lications i n var ious disea se area s . Its struct ure , combi na ting cy clobu t yl an d pro pyl sub stitu ents , off ers un ique che mical an d bi ologi cal char acteri stics . With furthe r resea rch an d deve lopme nt , thi s compo und holds grea t promise as a lea d mol ecu le or bui ldi ng blo c k fo r no ve l dr ugs . The inte grat ion o f advanc ed sy nthe tical metho ds an d pharma co lo gi cal optimi zati on will be cru cial i n explo ri ng i ts ful l potent ia l i n pharma ceuti cal resea rch .